4-isopropoxy-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: 4-propan-2-yloxy-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C25H27N3O3S/c1-18(2)31-22-11-5-19(6-12-22)24(29)26-20-7-9-21(10-8-20)27-13-15-28(16-14-27)25(30)23-4-3-17-32-23/h3-12,17-18H,13-16H2,1-2H3,(H,26,29)
• InChI Key: IYECGQYOZCVZSJ-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4

Description

4-isopropoxy-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "ITPP" and is known for its ability to increase oxygen delivery to tissues, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

ITPP works by binding to hemoglobin, the protein responsible for transporting oxygen in the blood. This binding process causes a conformational change in hemoglobin, allowing it to release more oxygen to tissues. This mechanism of action is what makes ITPP a promising candidate for the treatment of diseases that involve tissue hypoxia.
Biochemical and Physiological Effects:
ITPP has been shown to increase oxygen saturation in tissues, leading to improved cellular respiration and metabolism. This increased oxygen delivery can also lead to a reduction in inflammation and oxidative stress. Additionally, ITPP has been found to have a positive effect on cardiac function, making it a potential treatment option for heart disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ITPP in lab experiments is its ability to increase oxygen delivery to tissues, which can enhance the effectiveness of other treatments. However, there are also limitations to using ITPP, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for ITPP research, including its use in combination with other treatments for cancer and ischemic conditions. Additionally, further studies are needed to fully understand the safety and efficacy of ITPP, as well as its potential use in other disease states. Overall, ITPP shows great promise as a potential therapeutic agent, and continued research in this area is warranted.

Synthesis Methods

The synthesis of ITPP involves the reaction of 4-isopropoxy-N-(4-aminophenyl)benzamide with 4-(2-thienylcarbonyl)piperazine in the presence of a suitable catalyst. The resulting product is then purified through various methods, including column chromatography and recrystallization.

Scientific Research Applications

ITPP has shown promising results in various scientific research studies, particularly in the field of cancer treatment. It has been found to increase oxygen delivery to tumor tissues, which can enhance the effectiveness of chemotherapy and radiation therapy. Additionally, ITPP has also been studied for its potential use in treating ischemic conditions, such as stroke and heart attack.